Cas no 1373920-74-1 (4-Butoxy-2,6-difluorobenzoyl chloride)

• Product Name: 4-Butoxy-2,6-difluorobenzoyl chloride
• CAS No: 1373920-74-1
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• MDL: MFCD22201027
• CID: 3161290
• PubChem ID: 86277630
• Update Time: 2025-06-29

4-Butoxy-2,6-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Butoxy-2,6-difluorobenzoyl chloride
• 1373920-74-1
• MFCD22201027
• 4-n-Butoxy-2,6-difluorobenzoyl chloride
• 4-Butoxy-2,6-difluorobenzoylchloride
• JS-5029
• AKOS026670961

• MDL： MFCD22201027
• Inchi： 1S/C11H11ClF2O2/c1-2-3-4-16-7-5-8(13)10(11(12)15)9(14)6-7/h5-6H,2-4H2,1H3
• InChI Key： LCYFGUHGFICGBL-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=C(C=C1F)OCCCC)F)=O

Computed Properties

• Exact Mass: 248.0415636g/mol
• Monoisotopic Mass: 248.0415636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Butoxy-2,6-difluorobenzoyl chloride

Professional Introduction to 4-Butoxy-2,6-difluorobenzoyl chloride (CAS No. 1373920-74-1)

4-Butoxy-2,6-difluorobenzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1373920-74-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoyl chlorides, which are widely utilized as intermediates in the synthesis of various bioactive molecules. The presence of both butoxy and difluorobenzoyl functional groups imparts unique reactivity and structural properties, making it a valuable building block for the development of novel chemical entities.

The butoxy moiety in 4-butoxy-2,6-difluorobenzoyl chloride contributes to its solubility and stability under a range of reaction conditions, while the difluorobenzoyl group enhances its electronic properties, influencing its interaction with biological targets. These characteristics have positioned this compound as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent advancements in medicinal chemistry have highlighted the utility of fluorinated aromatic compounds in improving metabolic stability and binding affinity, making derivatives of 4-butoxy-2,6-difluorobenzoyl chloride particularly relevant.

In the realm of drug discovery, 4-butoxy-2,6-difluorobenzoyl chloride has been employed in the development of small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its role in synthesizing compounds that modulate enzyme activity by serving as a chiral auxiliary or a reactive intermediate in peptide coupling reactions. The difluorobenzoyl group, in particular, has been shown to enhance the lipophilicity and binding efficiency of drug candidates, thereby improving their pharmacokinetic profiles. This has led to increased interest in exploring its applications in oncology, immunology, and neurology.

Recent research has also explored the use of 4-butoxy-2,6-difluorobenzoyl chloride in the synthesis of fluorinated heterocycles, which are known for their enhanced bioavailability and reduced susceptibility to metabolic degradation. By incorporating this compound into multi-step synthetic routes, chemists have been able to generate complex scaffolds with improved pharmacological properties. For example, derivatives of 4-butoxy-2,6-difluorobenzoyl chloride have been investigated for their potential as kinase inhibitors and antiviral agents. The versatility of this intermediate allows for modifications that can fine-tune its biological activity, making it a cornerstone in modern synthetic chemistry.

The industrial significance of 4-butoxy-2,6-difluorobenzoyl chloride (CAS No. 1373920-74-1) extends beyond academic research. Its commercial availability ensures that pharmaceutical companies and biotechnology firms can incorporate it into their synthetic pipelines without significant hurdles. The compound’s compatibility with various reaction conditions—such as nucleophilic substitution and Friedel-Crafts acylations—makes it a preferred choice for large-scale synthesis. Additionally, its stability under storage conditions reduces the need for specialized handling, further enhancing its practicality in industrial applications.

From a chemical perspective, the reactivity of 4-butoxy-2,6-difluorobenzoyl chloride is governed by the electronic distribution across its structure. The electron-withdrawing nature of the difluorobenzoyl group activates the carbonyl carbon towards nucleophilic attack, while the butoxy group provides steric hindrance that can influence reaction selectivity. This balance has been exploited to develop catalytic systems that enhance the efficiency of transformations involving this compound. For instance, transition metal-catalyzed cross-coupling reactions have been optimized using derivatives of 4-butoxy-2,6-difluorobenzoyl chloride, leading to novel fused heterocyclic structures with potential therapeutic value.

The growing body of literature on fluorinated benzoyl chlorides underscores their importance in contemporary chemical biology. Researchers have leveraged the unique properties of compounds like 4-butoxy-2,6-difluorobenzoyl chloride to develop probes for studying enzyme mechanisms and cellular pathways. By designing molecules that incorporate this intermediate at specific positions within a larger scaffold, scientists can gain insights into biological processes at an atomic level. Such studies not only advance our understanding of disease mechanisms but also pave the way for more targeted therapeutic interventions.

In conclusion,4-butoxy-2,6-difluorobenzoyl chloride (CAS No. 1373920-74-1) represents a versatile and powerful tool in synthetic chemistry and drug development. Its unique structural features enable diverse applications across multiple therapeutic areas, driven by ongoing innovations in fluorine chemistry and medicinal science. As research continues to uncover new synthetic methodologies and biological functions,4-butoxy-2,6-difluorobenzoyl chloride is poised to remain at the forefront of chemical innovation.